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Compound of Interest

Compound Name:

2-Benzyloxy-5-

methylphenylboronic acid pinacol

ester

Cat. No.: B598487 Get Quote

In-Depth Technical Guide: 2-Benzyloxy-5-
methylphenylboronic Acid Pinacol Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and synthetic applications of 2-Benzyloxy-5-
methylphenylboronic acid pinacol ester. This document is intended to serve as a valuable

resource for professionals in the fields of chemical research and drug development.

Introduction
2-Benzyloxy-5-methylphenylboronic acid pinacol ester is a versatile organoboron

compound utilized as a building block in modern organic synthesis. Its structure, featuring a

benzyloxy-protected phenol and a methyl group on the aromatic ring, coupled with the robust

and highly functional pinacol boronic ester, makes it a key intermediate for the synthesis of

complex organic molecules. The primary application of this reagent lies in palladium-catalyzed

Suzuki-Miyaura cross-coupling reactions, a cornerstone of carbon-carbon bond formation in the

pharmaceutical and materials science industries.
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2-Benzyloxy-5-methylphenylboronic acid pinacol ester is available from a number of

chemical suppliers catering to the research and development sector. It is important to note that

this compound is often supplied as a research chemical, and as such, comprehensive

analytical data may not always be readily provided by all vendors. For instance, Sigma-Aldrich

offers this product as part of its "AldrichCPR" collection of unique chemicals and explicitly

states that they do not collect analytical data, selling the product "as-is"[1]. Researchers

should, therefore, consider in-house quality assessment upon acquisition.

Table 1: Commercial Supplier Information

Supplier CAS Number Molecular Formula
Molecular Weight (
g/mol )

Sigma-Aldrich[1] 1204580-85-7 C₂₀H₂₅BO₃ 324.22

Fisher Scientific[2] 1204580-85-7 C₂₀H₂₅BO₃ 324.22

Parchem[3] 1204580-85-7 C₂₀H₂₅BO₃ 324.22

Shanghai Amole

Biotechnology Co.,

Ltd.[4]

1204580-85-7 C₂₀H₂₅BO₃ 324.22

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 2-Benzyloxy-5-
methylphenylboronic acid pinacol ester is presented below.

Table 2: Physicochemical and Safety Properties
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Property Value

IUPAC Name
2-(benzyloxy)-5-methylphenyl]-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

Appearance Solid[1]

SMILES
Cc1ccc(OCc2ccccc2)c(c1)B3OC(C)(C)C(C)

(C)O3[1]

InChI Key VEPULHNEQKEFFW-UHFFFAOYSA-N[1]

Hazard Pictograms GHS07 (Harmful)[1]

Signal Word Warning[1]

Hazard Statements H319 (Causes serious eye irritation)[1]

Precautionary Statements P264, P280, P305+P351+P338, P337+P313[1]

Storage Class 11 (Combustible Solids)[1]

Experimental Protocols
While a specific, published experimental protocol for the synthesis and use of 2-Benzyloxy-5-
methylphenylboronic acid pinacol ester is not readily available, the following sections detail

generalized and widely accepted procedures for the synthesis of analogous arylboronic acid

pinacol esters and their subsequent use in Suzuki-Miyaura cross-coupling reactions.

Synthesis of Arylboronic Acid Pinacol Esters via
Miyaura Borylation
The Miyaura borylation is a common and efficient method for the synthesis of arylboronic acid

pinacol esters from aryl halides.

General Procedure:

In a dry, inert atmosphere glovebox or Schlenk line, a reaction vessel is charged with the aryl

halide (1.0 equiv), bis(pinacolato)diboron (B₂pin₂) (1.1-1.5 equiv), a palladium catalyst (e.g.,

Pd(dppf)Cl₂; 2-5 mol%), and a base (e.g., potassium acetate, KOAc; 3.0 equiv).
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Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) is added.

The reaction mixture is heated (typically 80-100 °C) and stirred for 2-24 hours. The reaction

progress is monitored by an appropriate analytical technique such as TLC or GC-MS.

Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent

(e.g., ethyl acetate), and washed with water and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.

The crude product is purified by flash column chromatography on silica gel to yield the pure

arylboronic acid pinacol ester.
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Caption: General workflow for Miyaura borylation.
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Suzuki-Miyaura Cross-Coupling Reaction
2-Benzyloxy-5-methylphenylboronic acid pinacol ester serves as the organoboron coupling

partner in the Suzuki-Miyaura reaction to form a new carbon-carbon bond with an organic

halide or triflate.

General Procedure:

In a dry, inert atmosphere glovebox or Schlenk line, a reaction vessel is charged with the

organic halide or triflate (Ar-X, 1.0 equiv), 2-Benzyloxy-5-methylphenylboronic acid
pinacol ester (1.1-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄; 2-5 mol%), and an

aqueous solution of a base (e.g., 2M Na₂CO₃ or K₂CO₃; 2.0-3.0 equiv).

A degassed organic solvent (e.g., toluene, 1,4-dioxane, or DME) is added.

The biphasic mixture is heated (typically 80-100 °C) and stirred vigorously for 2-18 hours,

with reaction progress monitored by TLC or GC-MS.

After cooling to room temperature, the layers are separated, and the aqueous phase is

extracted with an organic solvent (e.g., ethyl acetate).

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure.

The crude product is purified by flash column chromatography on silica gel to afford the

desired biaryl product.
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Suzuki-Miyaura Catalytic Cycle
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Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion
2-Benzyloxy-5-methylphenylboronic acid pinacol ester is a valuable, commercially

available reagent for synthetic chemists, particularly for applications in Suzuki-Miyaura cross-

coupling reactions. While detailed analytical specifications from suppliers may be limited, its

utility in the synthesis of complex molecules is well-established through analogy to other

arylboronic acid pinacol esters. The generalized protocols and diagrams provided herein offer a

practical framework for the successful application of this compound in a research and
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development setting. It is strongly recommended that end-users conduct their own quality

control measures to ensure the material's suitability for their specific synthetic needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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